molecular formula C5H9NO3 B1627352 N-formyl-2-methylAlanine CAS No. 60421-25-2

N-formyl-2-methylAlanine

Cat. No. B1627352
CAS RN: 60421-25-2
M. Wt: 131.13 g/mol
InChI Key: HBYUYCJYSZHTTE-UHFFFAOYSA-N
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Description

N-formyl-2-methylAlanine is a useful research compound. Its molecular formula is C5H9NO3 and its molecular weight is 131.13 g/mol. The purity is usually 95%.
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properties

CAS RN

60421-25-2

Molecular Formula

C5H9NO3

Molecular Weight

131.13 g/mol

IUPAC Name

2-formamido-2-methylpropanoic acid

InChI

InChI=1S/C5H9NO3/c1-5(2,4(8)9)6-3-7/h3H,1-2H3,(H,6,7)(H,8,9)

InChI Key

HBYUYCJYSZHTTE-UHFFFAOYSA-N

SMILES

CC(C)(C(=O)O)NC=O

Canonical SMILES

CC(C)(C(=O)O)NC=O

sequence

X

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Preparation of ethyl-60 -aminoisobutyrylglycinate hydrochloride: To a solution of 10.3 gms (0.10 mol) of α-aminoisobutyric acid in 210 ml of 98% formic acid at 0° C, there was added dropwise with stirring 70 ml of acetic anhydride. After stirring at room temperature for 2 hr., 85 ml of ice water was added and the solution evaporated under reduced pressure to give an off-white solid. Recrystallization from absolute ethanol gave 11.2 g (0.085 mol), 85%, N-formyl-α -aminoisobutyric acid, mp 129.5°-131° C; pmr (D2O) δ 1.50 (s, 6H), 4.06 (s, 2H) and 8.16 (s, 1H) ppm.
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Synthesis routes and methods II

Procedure details

Preparation of ethyl-α -aminoisobutyrylglycinate hydrochloride: To a solution of 10.3 g (0.10 mol) of α-aminoisobutyric acid in 210 ml of 98% formic acid at 0° C, there was added dropwise with stirring 70 ml of acetic anhydride. After stirring at room temperature for 2 hr., 85 ml of ice water was added and the solution evaporated under reduced pressure to give an off-white solid. Recrystallization from absolute ethanol gave 11.2 g (0.085 mol), 85%, N-formyl-α-aminoisobutyric acid, mp 129.5° -131° C; pmr (D2O) δ 1.50 (s, 6H), 4.06 (s, 2H) and 8.16 (s, 1H) ppm.
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